
(S)-(-)-3-(Acetylthio)-2-methylpropionic Acid
safety and handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
(S)-(-)-3-(Acetylthio)-2-

methylpropionic Acid

Cat. No.: B193019 Get Quote

An In-Depth Technical Guide to the Safety and Handling of (S)-(-)-3-(Acetylthio)-2-
methylpropionic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-(-)-3-(Acetylthio)-2-methylpropionic acid (CAS No: 76497-39-7) is a key chemical

intermediate used in the synthesis of various pharmaceutical compounds, most notably

Angiotensin-Converting Enzyme (ACE) inhibitors. Its structure, featuring a carboxylic acid and

a thioester group, imparts specific reactivity that is valuable in drug development but also

necessitates a thorough understanding of its potential hazards. This guide provides a

comprehensive overview of the safety protocols and handling procedures required to work with

this compound safely in a research and development setting. Adherence to these guidelines is

critical to mitigate risks and ensure a safe laboratory environment.

Section 1: Hazard Identification and Risk
Assessment
The primary and most immediate risks associated with (S)-(-)-3-(Acetylthio)-2-
methylpropionic acid are its corrosivity and irritant properties. A comprehensive

understanding of its hazard profile is the foundation of safe handling.
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GHS Classification & Hazard Statements

The compound is classified as a hazardous chemical, and its handling requires stringent safety

measures.

Hazard Class Category Hazard Statement Source

Skin

Corrosion/Irritation
1B / 2

H314: Causes severe

skin burns and eye

damage. / H315:

Causes skin irritation.

[1][2]

Serious Eye

Damage/Irritation
1 / 2

H314: Causes severe

skin burns and eye

damage. / H319:

Causes serious eye

irritation.

[1][2]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation.
[2][3]

Primary Hazards:

Corrosivity: The compound is a corrosive material, capable of causing severe burns to the

skin and eyes upon contact.[1] This is a critical consideration for all handling procedures.

The acidic nature of the carboxylic group is the primary driver of this property. Immediate and

thorough rinsing is essential after any contact.

Irritation: In addition to being corrosive, it is a potent irritant to the skin, eyes, and respiratory

system.[2] Inhalation of vapors or aerosols can lead to respiratory tract irritation.[2][4]

Stench: Like many sulfur-containing compounds, it is noted to have an unpleasant odor

("stench"). While not a direct toxicological threat, this property necessitates handling in well-

ventilated areas, such as a chemical fume hood, to maintain a comfortable and safe

laboratory environment.

Toxicological Profile Summary:
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Detailed toxicological data for this specific compound is limited.[1][4] However, based on its

chemical class and available safety data sheets, the following points are pertinent:

Acute Effects: The most significant acute effects are severe burns and irritation from direct

contact.[1] Inhalation may cause coughing and wheezing, and in severe cases, could lead to

delayed pulmonary edema.[1] Ingestion can cause severe damage to the gastrointestinal

tract, and vomiting should not be induced.[1][5]

Chronic Effects: There is no information available regarding long-term exposure effects such

as carcinogenicity or reproductive toxicity.[1][4] Given the lack of data, minimizing exposure

is the most prudent course of action.

Section 2: Chemical and Physical Properties
Understanding the physical and chemical properties of (S)-(-)-3-(Acetylthio)-2-
methylpropionic acid is crucial for its proper handling and storage.

Property Value Source

CAS Number 76497-39-7 [1]

Molecular Formula C6H10O3S [1][6]

Molecular Weight 162.21 g/mol [4][6]

Appearance
Not specified, likely a liquid or

low-melting solid
-

Synonyms

(S)-3-(acetylthio)-2-

methylpropionic acid, Captopril

EP Impurity G

[1][2][3]

Stability and Reactivity:

Stability: The compound is stable under recommended storage conditions.[4]

Conditions to Avoid: Avoid exposure to moisture and air, as some sources indicate it is air

and moisture sensitive.[4] Keep away from heat, sparks, open flames, and other sources of

ignition.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.capotchem.com/doc/viewmsds_33325-40-5.html
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.fishersci.com/store/msds?partNumber=AAL0330514&productDescription=THIOACETIC+ACID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.capotchem.com/doc/viewmsds_33325-40-5.html
https://www.benchchem.com/product/b193019?utm_src=pdf-body
https://www.benchchem.com/product/b193019?utm_src=pdf-body
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.biosynth.com/p/FA17189/33325-40-5-3-acetylthio-2-methylpropanoic-acid
https://www.capotchem.com/doc/viewmsds_33325-40-5.html
https://www.biosynth.com/p/FA17189/33325-40-5-3-acetylthio-2-methylpropanoic-acid
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://pubchem.ncbi.nlm.nih.gov/compound/118073
https://www.chemicalbook.com/msds/3-acetylthio-2-methylpropanoic-acid.htm
https://www.capotchem.com/doc/viewmsds_33325-40-5.html
https://www.capotchem.com/doc/viewmsds_33325-40-5.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Incompatible Materials: To prevent hazardous reactions, avoid contact with strong oxidizing

agents, acids, acid chlorides, and acid anhydrides.[4]

Hazardous Decomposition Products: Thermal decomposition can produce irritating gases

and vapors, including carbon oxides and sulfur oxides.[1][7]

Section 3: Exposure Control and Personal
Protection
A multi-layered approach to exposure control, combining engineering controls and personal

protective equipment (PPE), is mandatory.

Engineering Controls:

Ventilation: All work with this compound must be conducted in a well-ventilated area. A

certified chemical fume hood is the primary engineering control to minimize inhalation

exposure.[4][8][9]

Safety Stations: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[1] Regular testing of this equipment is essential.

Personal Protective Equipment (PPE) Selection:

The selection of appropriate PPE is critical to prevent direct contact.
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Body Part
PPE
Recommendation

Standard Rationale

Eyes/Face

Tight-sealing safety

goggles and a face

shield.

EN 166 (EU) or

NIOSH (US)

approved.

Provides maximum

protection against

splashes of this

corrosive material.[1]

[8]

Skin (Hands)

Chemical-resistant,

impervious gloves

(e.g., Neoprene™,

Polyvinyl chloride

(PVC)).

EN 374

Gloves must be

inspected before use.

Use proper glove

removal technique to

avoid skin contact.[1]

[4][9]

Skin (Body)

Long-sleeved

laboratory coat and a

chemical-resistant

apron.

-

Protects against skin

contact from spills and

splashes.[1]

Respiratory

Not typically required

if work is performed in

a fume hood. For

nuisance exposures

or spill cleanup, a P95

(US) or P1 (EU)

respirator may be

used. For higher-level

protection, an

OV/AG/P99 (US) or

ABEK-P2 (EU)

respirator is

recommended.

NIOSH (US) or CEN

(EU) approved.

Protects against

inhalation of vapors or

aerosols, which can

cause respiratory

irritation.[4][9]

Section 4: Standard Operating Procedures for Safe
Handling
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A systematic approach to handling ensures that risks are minimized at every step.

General Handling Workflow:

Preparation

Handling

Post-Handling

Verify Fume Hood
Certification

Don Required PPE
(Goggles, Face Shield, Gloves, Coat)

Prepare Work Area
(e.g., absorbent liner)

Retrieve Compound
from Storage

Begin Work

Carefully Weigh/Measure
inside Fume Hood

Perform Chemical Reaction/
Dissolution in Hood

Segregate & Label Waste
(Solid & Liquid)

Complete Work

Clean Work Area &
Equipment

Remove PPE & Wash Hands
Thoroughly
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Click to download full resolution via product page

Step-by-Step Handling Protocol:

Preparation:

Confirm that the chemical fume hood is functioning correctly.

Don all required PPE as specified in Section 3.

Prepare the work surface within the fume hood by laying down an absorbent, chemical-

resistant liner.

Assemble all necessary glassware and equipment.

Aliquotting and Use:

Retrieve the chemical from its designated storage location.[1]

Perform all manipulations, including weighing and transferring, inside the fume hood to

contain vapors.[8]

Use non-sparking tools if the compound is determined to be flammable.[8]

Keep the container tightly closed when not in use.[4][8]

Post-Handling:

Segregate waste into appropriate, clearly labeled containers for corrosive chemical waste.

Decontaminate all surfaces and equipment after use.

Remove PPE carefully, avoiding self-contamination.

Wash hands thoroughly with soap and water after handling the product.[1]

Storage and Transportation:
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Storage: Store in a cool, dry, and well-ventilated place.[4][8] The container must be kept

tightly closed.[4] For long-term stability, storage at temperatures below -15°C and under an

inert gas atmosphere is recommended.[4][6] The storage area should be secure and

accessible only to authorized personnel ("Store locked up").[1]

Transportation: When transporting, ensure the container is securely sealed and properly

labeled. For shipping, it is classified under UN3265 as a "Corrosive liquid, acidic, organic,

n.o.s."[1]

Section 5: Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First-Aid Response Flowchart:

Route of Exposure

Exposure Event

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air.
If breathing is difficult, give oxygen.

Immediately remove contaminated clothing.
Rinse skin with water for >15 mins.

Rinse cautiously with water for >15 mins.
Remove contact lenses if possible.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate Medical Attention.
Show SDS to Doctor.

Click to download full resolution via product page

Detailed First-Aid Measures:
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General Advice: Immediate medical attention is required for all routes of exposure.[1] Show

the Safety Data Sheet to the attending physician.[4][9]

Inhalation: Remove the person to fresh air. If breathing has stopped or is difficult, provide

artificial respiration or oxygen by trained personnel. Do not use mouth-to-mouth

resuscitation.[1]

Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area

with copious amounts of water for at least 15 minutes.[1][9]

Eye Contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[1][4][9] Remove contact lenses if present and easy to do so. Continue

rinsing.[1]

Ingestion: Rinse the mouth thoroughly with water.[1][4][9] Do NOT induce vomiting, as this

can cause further damage.[1][5]

Accidental Release Measures (Spill Response):

Evacuate: Evacuate non-essential personnel from the spill area.[4][9]

Ventilate: Ensure adequate ventilation.

Contain: Prevent the spill from entering drains or waterways.[4]

Absorb: For small spills, use an inert, non-combustible absorbent material (e.g., sand,

vermiculite, Chemizorb®).

Collect: Carefully sweep or scoop up the absorbed material into a suitable, labeled container

for hazardous waste disposal.[4][9]

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Report: Report the incident according to your institution's protocols.

Spill Response Decision Tree:
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][9]

Unsuitable Media: Avoid using a high-pressure water stream, as it may scatter the material.

[1]

Specific Hazards: The product is corrosive and thermal decomposition can release irritating

and toxic gases.[1]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[1][4][9]

Section 6: Waste Disposal
Proper disposal is a legal and ethical requirement to protect human health and the

environment.

Protocol for Waste Disposal:

Collection: Collect all waste containing (S)-(-)-3-(Acetylthio)-2-methylpropionic acid,

including contaminated absorbents and disposable PPE, in designated, sealed, and clearly

labeled hazardous waste containers.

Segregation: Keep this waste stream separate from other incompatible chemical wastes.

Disposal: Dispose of the waste through a licensed professional waste disposal service.[1] All

disposal must be in accordance with local, state, and federal environmental regulations.[1]

Do not dispose of down the drain or in general trash.[4]

Container Decontamination: Empty containers should not be reused.[1] They should be

triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste before the

container is disposed of or recycled.

Conclusion
(S)-(-)-3-(Acetylthio)-2-methylpropionic acid is a valuable reagent whose safe use is

predicated on a comprehensive understanding of its hazards and the diligent application of

safety protocols. Its corrosive nature demands meticulous attention to engineering controls, the

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.capotchem.com/doc/viewmsds_33325-40-5.html
https://www.capotchem.com/doc/msds_33325-40-5.do
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.capotchem.com/doc/viewmsds_33325-40-5.html
https://www.capotchem.com/doc/msds_33325-40-5.do
https://www.benchchem.com/product/b193019?utm_src=pdf-body
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.capotchem.com/doc/viewmsds_33325-40-5.html
https://www.lgcstandards.com/medias/sys_master/root/hb7/h7c/10992732241950/SDS_TRC-A188770-2.5G_ST-WB-MSDS-4169234-1-1-1/SDS-TRC-A188770-2.5G-ST-WB-MSDS-4169234-1-1-1.PDF
https://www.benchchem.com/product/b193019?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


consistent use of appropriate personal protective equipment, and adherence to established

procedures for handling, storage, and emergency response. By integrating the principles and

protocols outlined in this guide into daily laboratory practice, researchers can effectively

mitigate risks and ensure a safe and productive scientific environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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